Cas no 2228787-22-0 (2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride
• CAS No: 2228787-22-0
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• CID: 6406579
• PubChem ID: 165642495
• Update Time: 2025-10-28

2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride
• EN300-1990934
• 2228787-22-0

• Inchi： 1S/C9H10ClNO4S/c1-7-6-8(4-5-16(10,14)15)2-3-9(7)11(12)13/h2-3,6H,4-5H2,1H3
• InChI Key： BFWCBBCZBFPSOX-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC(=C(C)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 263.0019067g/mol
• Monoisotopic Mass: 263.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.3Ų

Additional information on 2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride

Introduction to 2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride (CAS No. 2228787-22-0)

2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride (CAS No. 2228787-22-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, characterized by its sulfonyl chloride functional group and a nitro-substituted aromatic ring, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both a methyl group and a nitro group on the phenyl ring enhances its reactivity, making it an invaluable tool for medicinal chemists and synthetic organic chemists.

The sulfonyl chloride moiety in 2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride is particularly noteworthy for its ability to participate in nucleophilic substitution reactions, which are fundamental to the construction of complex molecular architectures. This property has been leveraged in the development of novel drug candidates, where sulfonylated compounds exhibit a wide range of biological activities. For instance, sulfonyl chlorides have been employed in the synthesis of sulfonamides, which are known for their antimicrobial and anti-inflammatory properties.

Recent advancements in pharmaceutical chemistry have highlighted the importance of 2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride in the design of targeted therapies. Researchers have utilized this compound as a building block for creating molecules that interact with specific biological targets, such as enzymes and receptors. The nitro group, in particular, has been shown to influence the electronic properties of the aromatic system, thereby modulating the reactivity and selectivity of the sulfonyl chloride moiety. This has opened up new avenues for developing more effective and selective drug molecules.

In addition to its role in drug discovery, 2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride has found applications in materials science and agrochemical research. Its unique structural features make it a suitable candidate for synthesizing advanced materials with tailored properties. For example, researchers have explored its use in the development of liquid crystals and organic semiconductors, where the presence of both electron-withdrawing and electron-donating groups can be strategically exploited to achieve desired material characteristics.

The synthesis of 2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride typically involves multi-step organic reactions, starting from readily available precursors such as 3-methyl-4-nitrobenzene. The introduction of the sulfonyl chloride group is achieved through chlorosulfonation followed by hydrolysis or direct reaction with thionyl chloride. These synthetic routes have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

One of the most compelling aspects of 2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride is its potential in medicinal chemistry. The compound's ability to undergo facile reactions with amines and alcohols allows for the rapid assembly of sulfonamides and other heterocyclic derivatives. These derivatives have been investigated for their potential therapeutic effects against various diseases, including cancer, infectious diseases, and inflammatory disorders. The nitro group's redox properties further enhance its utility, as it can be reduced to an amine under specific conditions, leading to new chemical entities with distinct biological profiles.

The growing interest in 2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride is also reflected in the increasing number of patents and scientific publications that focus on its applications. Researchers are continuously exploring new synthetic methodologies and exploring its potential in different therapeutic areas. This trend underscores the compound's significance as a versatile intermediate in modern chemical synthesis.

From a regulatory perspective, 2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures are essential to ensure safe laboratory practices and industrial applications. While it is not classified as a hazardous substance under current regulations, its reactivity necessitates careful storage and handling to prevent unwanted side reactions.

In conclusion,2-(3-methyl-4-nitrophenyl)ethane-1-sulfonyl chloride (CAS No. 2228787-22-0) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As scientific understanding continues to evolve, the applications of this compound are expected to expand further, reinforcing its importance in contemporary chemical research.